3-amino-N-(2-bromo-4-methylphenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide

• IUPAC Name: 3-amino-N-(2-bromo-4-methylphenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
• InChI: InChI=1S/C21H22BrN3OS/c1-3-12-5-7-16-13(9-12)10-14-18(23)19(27-21(14)25-16)20(26)24-17-6-4-11(2)8-15(17)22/h4,6,8,10,12H,3,5,7,9,23H2,1-2H3,(H,24,26)
• InChI Key: TWSMYWXALBZPGU-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC2=NC3=C(C=C2C1)C(=C(S3)C(=O)NC4=C(C=C(C=C4)C)Br)N
• Molecular Formula: C21H22BrN3OS
• Molecular Weight: 444.4 g/mol

Description

The compound “3-amino-N-(2-bromo-4-methylphenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide” is a complex organic molecule. It contains several functional groups including an amino group (-NH2), a carboxamide group (CONH2), a bromo group (-Br), and a methyl group (-CH3). The core structure of the molecule is a tetrahydrothieno[2,3-b]quinoline, which is a type of heterocyclic compound.

Synthesis Analysis

The synthesis of such a complex molecule would likely involve multiple steps, each introducing a different functional group or building the heterocyclic core. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the heterocyclic core and various functional groups would contribute to its three-dimensional shape.

Chemical Reactions Analysis

The compound could undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, the amino group could participate in acid-base reactions, the bromo group could be involved in substitution reactions, and the carboxamide group could undergo hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For instance, its solubility would be affected by the polar carboxamide group, while its reactivity could be influenced by the presence of the reactive amino and bromo groups.

Scientific Research Applications

Synthesis and Chemical Reactivity

The synthesis and chemical reactivity of thienoquinoline derivatives, including structures related to "3-amino-N-(2-bromo-4-methylphenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide," have been extensively studied. These compounds are synthesized through complex reactions involving cyclization, alkylation, and condensation steps, showcasing their versatility and potential for further functionalization (Awad, Abdel-rahman, & Bakhite, 1991), (Dyachenko et al., 2019). These synthetic strategies enable the production of a variety of heterocyclic compounds with potential therapeutic applications.

Potential Biological Activities

Research into the biological activities of thienoquinoline derivatives has identified several compounds with promising antiproliferative effects against various cancer cell lines. For instance, tetrahydrothienoquinolones have shown significant activity, particularly against melanoma and breast cancer cell lines, highlighting their potential as anticancer agents (Hung et al., 2014). These findings suggest that derivatives of "3-amino-N-(2-bromo-4-methylphenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide" may possess valuable pharmacological properties.

Mechanism of Action

Without specific context (such as the compound’s use as a drug or a catalyst), it’s difficult to comment on its mechanism of action. The compound’s biological or chemical activity would depend on its interactions with other molecules.